Cas no 1256467-18-1 (4'-n-Pentoxy-2,2,2-trifluoroacetophenone)

• Product Name: 4'-n-Pentoxy-2,2,2-trifluoroacetophenone
• CAS No: 1256467-18-1
• MF: C₁₃H₁₅F₃O₂
• MW: 260.252214670181
• MDL: MFCD11556210
• CID: 5231822
• Update Time: 2026-03-07

4'-n-Pentoxy-2,2,2-trifluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 4'-n-Pentoxy-2,2,2-trifluoroacetophenone
• 2,2,2-Trifluoro-1-(4-pentyloxyphenyl)ethanone
• 2,2,2-trifluoro-1-(4-pentoxyphenyl)ethanone

• MDL： MFCD11556210
• Inchi： 1S/C13H15F3O2/c1-2-3-4-9-18-11-7-5-10(6-8-11)12(17)13(14,15)16/h5-8H,2-4,9H2,1H3
• InChI Key： XFXPUSQIKYNOGQ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)OCCCCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 256
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4'-n-Pentoxy-2,2,2-trifluoroacetophenone

4'-n-Pentoxy-2,2,2-trifluoroacetophenone (CAS No. 1256467-18-1): A Comprehensive Overview

4'-n-Pentoxy-2,2,2-trifluoroacetophenone (CAS No. 1256467-18-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its distinctive chemical structure, offers a wide range of applications in the development of novel drugs and materials. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 4'-n-Pentoxy-2,2,2-trifluoroacetophenone, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 4'-n-Pentoxy-2,2,2-trifluoroacetophenone is notable for its trifluoromethyl group and pentoxy substituent. The trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it highly useful in various synthetic transformations. The pentoxy substituent, on the other hand, provides additional functionalization possibilities and can influence the solubility and reactivity of the compound. These features make 4'-n-Pentoxy-2,2,2-trifluoroacetophenone a valuable building block in organic synthesis.

In terms of synthesis, several methods have been reported for the preparation of 4'-n-Pentoxy-2,2,2-trifluoroacetophenone. One common approach involves the reaction of 4-hydroxyacetophenone with trifluoroacetyl chloride followed by alkylation with pentyl bromide. This method yields high purity 4'-n-Pentoxy-2,2,2-trifluoroacetophenone with good yields. Another synthetic route involves the nucleophilic substitution of a trifluoromethylated benzene derivative with pentoxy anion. Both methods have been optimized to ensure high efficiency and reproducibility.

The physical properties of 4'-n-Pentoxy-2,2,2-trifluoroacetophenone are also noteworthy. It is a white crystalline solid with a melting point of approximately 85°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various chemical reactions and analytical techniques.

In the realm of pharmaceutical research, 4'-n-Pentoxy-2,2,2-trifluoroacetophenone has shown promise as a lead compound for drug development. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, researchers at the University of California have demonstrated that derivatives of 4'-n-Pentoxy-2,2,2-trifluoroacetophenone exhibit potent inhibitory activity against kinases implicated in cancer progression. These findings highlight the therapeutic potential of this compound and its derivatives.

Beyond its pharmaceutical applications, 4'-n-Pentoxy-2,2,2-trifluoroacetophenone has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials such as polymers and coatings. For example, researchers at MIT have synthesized polymers incorporating 4'-n-Pentoxy-2,2,2-trifluoroacetophenone units that exhibit enhanced thermal stability and mechanical strength. These materials have potential applications in electronics and aerospace industries.

The environmental impact of 4'-n-Pentoxy-2,2,2-trifluoroacetophenone is another area of active research. Studies have shown that while the compound itself is not environmentally persistent or toxic at low concentrations, proper handling and disposal practices are essential to minimize any potential risks. Researchers are also exploring ways to synthesize more sustainable and eco-friendly derivatives of this compound.

In conclusion, 4'-n-Pentoxy-2,2,2-trifluoroacetophenone (CAS No. 1256467-18-1) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and properties make it a valuable tool for researchers working on drug discovery and materials development. As ongoing research continues to uncover new applications and optimize synthesis methods, the importance of this compound is likely to grow even further.